Cas no 1206990-87-5 (2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1206990-87-5
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 6424139
• PubChem ID: 45497291
• Update Time: 2025-06-12

2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CHEMBL5024037
• 1206990-87-5
• F5835-0014
• 2-cyclopropylsulfonyl-3,4-dihydro-1H-isoquinoline
• AKOS025069187
• 2-(cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C12H15NO2S/c14-16(15,12-5-6-12)13-8-7-10-3-1-2-4-11(10)9-13/h1-4,12H,5-9H2
• InChI Key： MLWVTTDNOAYFLZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline

2-(Cyclopropanesulfonyl)-1,2,3,4-Tetrahydroisoquinoline (CAS No. 1206990-87-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1206990-87-5) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropanesulfonyl moiety and tetrahydroisoquinoline backbone, is increasingly studied for its potential applications in drug discovery and material science. Its structural complexity and functional versatility make it a focal point for researchers exploring novel bioactive compounds.

The tetrahydroisoquinoline core is a privileged scaffold in medicinal chemistry, known for its presence in numerous alkaloids and pharmacologically active molecules. When combined with the cyclopropanesulfonyl group, the resulting compound exhibits enhanced stability and bioavailability, traits highly sought after in modern drug design. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

From a synthetic perspective, CAS No. 1206990-87-5 represents a challenge and an opportunity for chemists. The cyclopropane ring, known for its strain and reactivity, introduces both complexity and selectivity into synthetic routes. Advanced techniques such as transition-metal-catalyzed cross-coupling and asymmetric sulfonylation have been employed to access this compound efficiently. These methods are particularly relevant in the context of green chemistry, a hot topic in 2024, as researchers strive to minimize waste and energy consumption.

The compound's physicochemical properties, including its logP and hydrogen-bonding capacity, have been meticulously characterized to predict its behavior in biological systems. Such data is invaluable for AI-driven drug discovery, a field gaining traction as machine learning models increasingly aid in identifying promising candidates. Notably, 2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline has been featured in computational studies exploring allosteric binding sites, a trending subtopic in structural biology.

Beyond pharmaceuticals, this compound has sparked interest in material science. Its rigid yet functionalized structure makes it a candidate for designing organic semiconductors or metal-organic frameworks (MOFs), areas experiencing rapid growth due to their applications in renewable energy and sensors. The sulfonyl group in particular offers opportunities for further derivatization, enabling tuning of electronic properties—a key consideration in developing next-generation optoelectronic materials.

Quality control and analytical characterization of 1206990-87-5 rely heavily on techniques like HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor given the compound's use in high-value research. Recent advancements in benchtop NMR and miniature mass spectrometers have made such analyses more accessible, addressing the community's push for decentralized and affordable instrumentation.

As the scientific community continues to explore structure-activity relationships (SARs) around this scaffold, 2-(cyclopropanesulfonyl)-1,2,3,4-tetrahydroisoquinoline stands poised to contribute to breakthroughs in multiple disciplines. Its intersection with trending research areas—from fragment-based drug design to sustainable synthesis—ensures its relevance in both academic and industrial settings for years to come.